5-Cyclopropoxy-4-methoxypicolinaldehyde

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methoxypyridine-2-carbaldehyde
• InChI: InChI=1S/C10H11NO3/c1-13-9-4-7(6-12)11-5-10(9)14-8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key: ANEONVSZLIKEGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=NC(=C1)C=O)OC2CC2

Description

5-Cyclopropoxy-4-methoxypicolinaldehyde is a substituted pyridine derivative featuring a picolinaldehyde backbone (pyridine-2-carbaldehyde) with a methoxy group (-OCH₃) at position 4 and a cyclopropoxy group (-O-C₃H₅) at position 5. The aldehyde functional group at position 2 contributes to its reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The cyclopropoxy substituent introduces steric strain due to the three-membered ring, which may influence its chemical stability and reactivity compared to larger alkoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-4-methoxypicolinaldehyde typically involves the reaction of 4-methoxypicolinaldehyde with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods: While specific industrial production methods for 5-Cyclopropoxy-4-methoxypicolinaldehyde are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-Cyclopropoxy-4-methoxypicolinaldehyde can undergo oxidation reactions to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aldehyde carbon.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Bases like potassium carbonate or sodium hydride are used to facilitate substitution reactions.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-4-methoxypicolinaldehyde is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the development of pharmaceuticals and agrochemicals .

Biology and Medicine: In biological research, this compound is studied for its potential bioactivity and interactions with biological macromolecules. It may serve as a lead compound in drug discovery efforts targeting specific enzymes or receptors.

Industry: In the industrial sector, 5-Cyclopropoxy-4-methoxypicolinaldehyde is used in the development of specialty chemicals and materials. Its unique structure allows for the creation of novel compounds with desirable properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methoxypicolinaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially inhibiting their activity. Additionally, the cyclopropoxy and methoxy groups may enhance the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

The cyclopropoxy group in 5-cyclopropoxy-4-methoxypicolinaldehyde distinguishes it from structurally related compounds. For example:

• 4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7) (): This compound features a nitro (-NO₂) and fluoro (-F) substituents on a phenoxy group.
• Aldehydes are more reactive toward nucleophilic addition than carboxylic acids, which could influence their applications in synthesis .

Physical and Chemical Properties

Property	5-Cyclopropoxy-4-methoxypicolinaldehyde	4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7)	2-Chloro-6-methylpyrimidine-4-carboxylic acid
Functional Groups	Aldehyde, methoxy, cyclopropoxy	Amide, nitro, fluoro, phenoxy	Carboxylic acid, chloro, methyl
Molecular Weight	~209.2 g/mol (estimated)	296.24 g/mol	186.59 g/mol
Key Reactivity	Aldehyde oxidation, cyclopropane strain	Electrophilic aromatic substitution	Acid-base reactions, decarboxylation
Synthesis Solvent	Not specified	Chlorobenzene	Not provided

Note: Molecular weights for the target compound are estimated based on structural similarity to referenced compounds.

Stability and Handling

• The aldehyde group in the target compound is prone to oxidation, necessitating inert storage conditions. In contrast, the carboxylic acid in is more stable but requires precautions against dust formation .
• The cyclopropoxy group’s strain may render the compound more reactive than derivatives with unstrained ethers (e.g., methoxy or ethoxy groups).

Research Findings

• Synthetic Challenges : Prolonged reflux conditions (e.g., 30 hours for compound 7 in ) highlight the difficulty of introducing bulky or electron-deficient substituents into aromatic systems. This suggests that the cyclopropoxy group in the target compound may impose similar synthetic hurdles .
• Recrystallization Practices: Ethanol is used for recrystallizing compound 7, implying that polar solvents may be suitable for purifying the target compound despite its aldehyde functionality .